6-Prop-2-enyl-1,3-benzodioxol-5-ol

• IUPAC Name: 6-prop-2-enyl-1,3-benzodioxol-5-ol
• InChI: InChI=1S/C10H10O3/c1-2-3-7-4-9-10(5-8(7)11)13-6-12-9/h2,4-5,11H,1,3,6H2
• InChI Key: HSDKTWGTSNDEBZ-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1=CC2=C(C=C1O)OCO2
• Molecular Formula: C10H10O3
• DSSTOX Substance ID: DTXSID70345031
• Molecular Weight: 178.18 g/mol
• CAS RN: 19202-23-4

Description

6-Prop-2-enyl-1,3-benzodioxol-5-ol , also known by various synonyms such as 1-Hydroxy-2-(prop-2-enyl)-4,5-methylenedioxybenzene and 6-Allyl-1,3-benzodioxol-5-ol , is a chemical compound with the molecular formula C₁₀H₁₀O₃ . It belongs to the class of compounds known as benzodioxoles . The compound’s structure consists of a benzene ring fused with a dioxole ring, and it contains an allyl group at position 6. The compound’s molecular weight is approximately 178.185 g/mol .

Scientific Research Applications

Molecular and Supramolecular Structures

Research on derivatives of 6-Prop-2-enyl-1,3-benzodioxol-5-ol has led to insights into their molecular and supramolecular structures. Studies have highlighted the importance of intramolecular hydrogen bonding and weak C-H...O interactions in the formation of stable structures, as well as the role of π-π stacking in the supramolecular aggregation of these compounds. These structural features are crucial for understanding the behavior of these molecules in various environments and their potential applications in material science and molecular engineering (Low et al., 2002) (Low et al., 2004).

Biological Evaluation and Potential Therapeutic Applications

A significant area of research involving 6-Prop-2-enyl-1,3-benzodioxol-5-ol derivatives is their biological evaluation for potential therapeutic applications. Studies have demonstrated the anticancer, antibacterial, and DNA binding capabilities of these compounds. Such research is vital for the development of new drugs and therapeutic agents, with some derivatives showing greater potency than standard reference compounds in preclinical models. This work highlights the potential of these compounds in the treatment of various diseases and the importance of eco-friendly synthesis methods in medicinal chemistry (Gupta et al., 2016).

Chemical Synthesis and Characterization

The chemical synthesis and characterization of 6-Prop-2-enyl-1,3-benzodioxol-5-ol derivatives have been extensively studied. Research has focused on developing efficient synthetic routes, understanding the crystal structures of these compounds, and exploring their chemical properties. Such studies are fundamental for the advancement of organic chemistry and the development of new materials with specific properties (Jasinski et al., 2008) (Jayaraj & Desikan, 2020).

Synthesis routes and methods

Procedure details

A solution of allyl 3,4-(methylenedioxy)phenyl ether (2.4 g, 13 mmol), was dissolved in 30 ml of 1,2-dichlorobenzene and the solution was refluxed for 18 h. The solvent was removed under high vacuum in a water bath set at 60° C. The remaining oil was extracted into ether, washed with brine and dried over MgSO4. The solvent was removed under vacuum to give a yellow oil which was further purified by flash column chromatography. Elution with 10% ethyl acetate/hexanes gave 2.2 g (92%) of the pure compound as a pale yellow oil.